5-[2-[2-(Methylamino)phenyl]propan-2-yl]-1,2-dihydropyrazol-3-one

• IUPAC Name: 5-[2-[2-(methylamino)phenyl]propan-2-yl]-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C13H17N3O/c1-13(2,11-8-12(17)16-15-11)9-6-4-5-7-10(9)14-3/h4-8,14H,1-3H3,(H2,15,16,17)
• InChI Key: GICHWNNBGDDDFC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1NC)C2=CC(=O)NN2
• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol

Description

5-[2-[2-(Methylamino)phenyl]propan-2-yl]-1,2-dihydropyrazol-3-one is a chemical compound that belongs to the class of pyrazolones. It is also known as MPP or 3-MPP. This compound has been studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 5-[2-[2-(Methylamino)phenyl]propan-2-yl]-1,2-dihydropyrazol-3-one involves the inhibition of dopamine reuptake by binding to the dopamine transporter. This leads to an increase in dopamine levels in the brain, which can have a range of effects on behavior and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-[2-[2-(Methylamino)phenyl]propan-2-yl]-1,2-dihydropyrazol-3-one are not fully understood. However, it has been shown to have a range of effects on behavior and cognition, including increased locomotor activity, enhanced learning and memory, and improved attention.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[2-[2-(Methylamino)phenyl]propan-2-yl]-1,2-dihydropyrazol-3-one in lab experiments is its high affinity for the dopamine transporter, which makes it a useful tool for studying the role of dopamine in behavior and cognition. However, one limitation is that its effects on the brain are not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on 5-[2-[2-(Methylamino)phenyl]propan-2-yl]-1,2-dihydropyrazol-3-one. One area of interest is its potential use in the treatment of neurological disorders, such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). Another potential direction is the development of new compounds based on the structure of 5-[2-[2-(Methylamino)phenyl]propan-2-yl]-1,2-dihydropyrazol-3-one, which may have improved pharmacological properties. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound, which may lead to new insights into the role of dopamine in behavior and cognition.

Synthesis Methods

The synthesis of 5-[2-[2-(Methylamino)phenyl]propan-2-yl]-1,2-dihydropyrazol-3-one involves the reaction of 2-(methylamino) phenylacetone with ethyl acetoacetate in the presence of piperidine and acetic acid. The resulting product is then treated with hydrochloric acid to obtain the final compound.

Scientific Research Applications

5-[2-[2-(Methylamino)phenyl]propan-2-yl]-1,2-dihydropyrazol-3-one has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the dopamine transporter, which plays a key role in the regulation of dopamine levels in the brain.